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Compound of Interest

Compound Name: MLN120B

Cat. No.: B1677339 Get Quote

Technical Support Center: MLN120B
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to address

challenges related to the solubility and use of MLN120B in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing MLN120B stock solutions?

A1: The recommended solvent for preparing stock solutions of MLN120B is dimethyl sulfoxide

(DMSO).[1][2][3][4] It is important to use fresh, anhydrous DMSO as moisture can negatively

impact the solubility of the compound.[4]

Q2: What is the solubility of MLN120B in common solvents?

A2: The solubility of MLN120B varies across different solvents. Quantitative data from various

sources is summarized in the table below.
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Solvent Solubility Source

DMSO >13.2 mg/mL APExBIO[1]

DMSO ≥ 31 mg/mL (84.51 mM) MedchemExpress[2]

DMSO 73 mg/mL (199.01 mM) Selleck Chemicals[4]

DMSO 30 mg/mL Cayman Chemical

Ethanol
≥8.53 mg/mL (with gentle

warming and ultrasonic)
APExBIO[1]

Ethanol 5 mg/mL (13.63 mM) Selleck Chemicals[5]

Water Insoluble Selleck Chemicals[4][5]

DMSO:PBS (pH 7.2) (1:1) 0.50 mg/mL Cayman Chemical[6]

Q3: My MLN120B is precipitating out of my working solution. What can I do to prevent this?

A3: Precipitation of MLN120B in aqueous working solutions is a common issue due to its low

water solubility. Here are several troubleshooting steps:

Ensure the final DMSO concentration is low: When diluting your DMSO stock solution into an

aqueous buffer or cell culture medium, ensure the final concentration of DMSO is kept to a

minimum, ideally below 0.5%, to avoid cellular toxicity and reduce the chance of

precipitation.[1]

Perform serial dilutions: Instead of a single large dilution, perform a stepwise serial dilution of

your stock solution. This gradual change in solvent composition can help keep the compound

in solution.

Use a pre-warmed medium: Adding the MLN120B stock solution to a pre-warmed (e.g.,

37°C) aqueous medium can aid in solubility.[1]

Gentle mixing: When preparing the working solution, mix gently by inversion or slow

vortexing. Vigorous agitation can sometimes promote precipitation.
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Prepare fresh solutions: It is highly recommended to prepare working solutions fresh for

each experiment and use them promptly. Long-term storage of diluted aqueous solutions is

not recommended.[1][7]

Q4: What are the recommended storage conditions for MLN120B stock solutions?

A4: MLN120B stock solutions in DMSO should be aliquoted and stored at -20°C or -80°C.[1][2]

This helps to avoid repeated freeze-thaw cycles which can degrade the compound. Stock

solutions are generally stable for up to one month at -20°C and for longer periods (e.g., one

year) at -80°C.[4][7]

Troubleshooting Guide
Issue: Precipitate observed in the MLN120B stock solution in DMSO.

Possible Cause: The compound may not be fully dissolved.

Solution:

Warm the tube at 37°C for 10-15 minutes.[1]

Briefly sonicate the solution in an ultrasonic bath.[1]

Ensure you are using anhydrous DMSO, as absorbed moisture can reduce solubility.[4]

Issue: Cloudiness or precipitation appears immediately upon dilution of the DMSO stock into an

aqueous medium.

Possible Cause: The aqueous solubility limit has been exceeded.

Solution:

Decrease the final concentration of MLN120B in your working solution.

Increase the final percentage of DMSO in your working solution, being mindful of the

tolerance of your experimental system (typically <0.5% for cell-based assays).[1]
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Consider using a different formulation for in vivo studies, such as a suspension in 0.5%

methylcellulose or a solution containing co-solvents like PEG300 and Tween-80.[2][3]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of MLN120B in DMSO

Materials:

MLN120B (MW: 366.8 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes

Calibrated pipette

Procedure:

1. Weigh out the desired amount of MLN120B powder. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 3.67 mg of MLN120B.

2. Transfer the powder to a sterile microcentrifuge tube.

3. Add the calculated volume of anhydrous DMSO. For a 10 mM solution with 3.67 mg of

MLN120B, add 1 mL of DMSO.

4. Vortex the tube until the compound is completely dissolved. If necessary, warm the tube

briefly at 37°C or sonicate for a few minutes to aid dissolution.[1]

5. Aliquot the stock solution into smaller volumes in sterile tubes to avoid repeated freeze-

thaw cycles.

6. Store the aliquots at -20°C or -80°C.[2]
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MLN120B Inhibition of the Canonical NF-κB Pathway
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Caption: MLN120B inhibits the canonical NF-κB signaling pathway.
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Workflow for Preparing MLN120B Working Solutions
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Caption: Recommended workflow for preparing MLN120B working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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